Cas no 2228915-57-7 (tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate
• CAS No: 2228915-57-7
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6082906
• PubChem ID: 165652146
• Update Time: 2025-05-21

tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate
• 2228915-57-7
• EN300-1879088

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-6-4-10(5-7-15)13(17)8-14-9-13/h10,14,17H,4-9H2,1-3H3
• InChI Key： ISFAMLUTTNHXDV-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate (CAS No. 2228915-57-7)

tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate (CAS No. 2228915-57-7) is a versatile heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperidine core modified with a hydroxyazetidine moiety and protected by a tert-butyl carboxylate group, makes it a valuable intermediate for drug discovery. The compound's 3D conformation and hydrogen-bonding capacity are critical for modulating biological activity, particularly in targeting central nervous system (CNS) disorders and GPCR-related pathways.

Recent trends in AI-driven drug design have amplified interest in tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate, as researchers leverage machine learning algorithms to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Searches for "piperidine derivatives in neurology" or "azetidine-based scaffolds" frequently highlight this compound due to its potential in developing neuroprotective agents. Its CAS No. 2228915-57-7 is often referenced in patent literature for novel kinase inhibitors and allosteric modulators.

The synthetic route for tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection, azetidine ring formation, and selective hydroxylation. Optimizing its yield and purity is a common challenge addressed in process chemistry forums. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

From a green chemistry perspective, solvent selection and catalytic efficiency in synthesizing CAS No. 2228915-57-7 are hot topics. Researchers increasingly explore biodegradable solvents and flow chemistry to reduce environmental impact. Queries such as "sustainable synthesis of piperidine derivatives" reflect this shift. Additionally, the compound's chiral purity is crucial for enantioselective catalysis applications, a niche explored in asymmetric synthesis studies.

In medicinal chemistry, tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate serves as a privileged scaffold for designing small-molecule therapeutics. Its structural flexibility allows derivatization at the hydroxyazetidine or piperidine nitrogen, enabling tailored interactions with biological targets. Recent publications link it to ion channel modulation and neuroinflammation pathways, aligning with trends in precision medicine.

Regulatory and quality control aspects of CAS No. 2228915-57-7 are equally vital. The compound's specification sheets must detail residual solvents, heavy metal content, and stability under storage conditions. These parameters are frequently searched alongside terms like "GMP-compliant intermediates" or "pharma-grade piperidines," underscoring industry demand for high-purity building blocks.

In conclusion, tert-butyl 4-(3-hydroxyazetidin-3-yl)piperidine-1-carboxylate (CAS No. 2228915-57-7) exemplifies the intersection of innovative chemistry and therapeutic potential. Its relevance in CNS drug development, sustainable synthesis, and AI-aided discovery ensures continued scientific and commercial interest. Future research may unlock further applications in bioconjugation or prodrug design, solidifying its role in modern chemical biology.